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Compound of Interest

Compound Name: 1,1-Dimethyl-4-nitrocyclohexane

Cat. No.: B1532719

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 1,1-
Dimethyl-4-nitrocyclohexane (CAS No. 2172032-17-4). As a trusted partner in laboratory
safety and chemical handling, we aim to provide value beyond the product itself by ensuring
you have the necessary information for safe laboratory operations.

Disclaimer: No specific Safety Data Sheet (SDS) for 1,1-Dimethyl-4-nitrocyclohexane could
be located. The following information is based on the properties of the closely related
compound, nitrocyclohexane, and general safety protocols for nitroalkanes. It is imperative to
handle this compound with caution and to consult with your institution's environmental health
and safety (EHS) department for specific disposal guidance.

Hazard Profile and Safety Summary

1,1-Dimethyl-4-nitrocyclohexane is expected to be a combustible liquid that is toxic if
ingested, inhaled, or absorbed through the skin. Nitroalkanes as a class of compounds can
pose significant health and safety risks.

The following table summarizes the key quantitative data for nitrocyclohexane (CAS No. 1122-
60-7), which should be considered as an approximation for 1,1-Dimethyl-4-nitrocyclohexane
in the absence of specific data.
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Property

Value

Source

Physical State

Liquid

[TCI, 2023][1]

Appearance Colorless to slightly pale yellow [TCI, 2023][1]

] 157.21 g/mol (for 1,1-Dimethyl-
Molecular Weight ) -

4-nitrocyclohexane)

Melting Point -34°C [TCI, 2023][1]
Boiling Point 113 °C at 6.0 kPa [TCI, 2023][1]
Flash Point 74 °C (closed cup) [Sigma-Aldrich]; [TCI, 2023][1]
Density 1.06 g/mL at 25 °C [Sigma-Aldrich]

Acute Toxicity (Oral)

Category 3 (Toxic if swallowed)

[TCI, 2023][1]

Acute Toxicity (Dermal)

Category 3 (Toxic in contact
with skin)

[Sigma-Aldrich]

Acute Toxicity (Inhalation)

Category 3 (Toxic if inhaled),
Rat LC50: 150 mg/m3/4H

[TCI, 2023][1]

Skin Irritation

Category 2 (Causes skin

irritation)

[TCI, 2023][1]

Eye Irritation

Category 2 (Causes serious

eye irritation)

[TCI, 2023][1]

Experimental Protocols: Proper Disposal
Procedures

The following step-by-step guide outlines the recommended procedure for the safe disposal of
1,1-Dimethyl-4-nitrocyclohexane.

1. Personal Protective Equipment (PPE):
o Always wear appropriate PPE when handling this chemical. This includes:

o Chemical-resistant gloves (nitrile or neoprene).
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o Safety goggles and a face shield.
o Alab coat.

o Closed-toe shoes.

All handling of the chemical and its waste should be conducted in a well-ventilated fume
hood.

. Waste Collection:

Collect waste 1,1-Dimethyl-4-nitrocyclohexane in a dedicated, properly labeled, and
sealed container.

The container should be made of a compatible material (e.g., glass or a suitable plastic) and
clearly labeled as "Hazardous Waste: 1,1-Dimethyl-4-nitrocyclohexane".

Do not mix this waste with other chemical waste streams, especially with strong oxidizing
agents, acids, or bases, to prevent potentially violent reactions.

. Storage of Chemical Waste:

Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area.

Keep the waste container away from sources of ignition, heat, and direct sunlight.
Ensure the storage area is clearly marked as a hazardous waste accumulation point.
. Final Disposal:

The disposal of 1,1-Dimethyl-4-nitrocyclohexane must be handled by a licensed
hazardous waste disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
a pickup.
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» Provide the EHS department with all available information about the waste, including its
composition and any known hazards.

e Never pour this chemical down the drain or dispose of it in regular trash.[2]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal

of 1,1-Dimethyl-4-nitrocyclohexane.
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Disposal Workflow for 1,1-Dimethyl-4-nitrocyclohexane

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Step 2: Collect Waste in a
Dedicated, Labeled Container

Step 3: Segregate from
Incompatible Materials
Step 4: Store in a Designated
Cool, Dry, Ventilated Area
Step 5: Contact Institutional
EHS for Pickup

:

Step 6: Provide Waste Information
to EHS

Click to download full resolution via product page

Caption: Disposal workflow for 1,1-Dimethyl-4-nitrocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 1,1-Dimethyl-4-
nitrocyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1532719#1-1-dimethyl-4-nitrocyclohexane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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